Cas no 1597097-87-4 ((3-methoxy-2-oxopropyl)(methyl)amine)

• Product Name: (3-methoxy-2-oxopropyl)(methyl)amine
• CAS No: 1597097-87-4
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 5830674
• PubChem ID: 91567364
• Update Time: 2025-05-25

(3-methoxy-2-oxopropyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (3-methoxy-2-oxopropyl)(methyl)amine
• 1597097-87-4
• EN300-1846634
• SCHEMBL18993501

• Inchi： 1S/C5H11NO2/c1-6-3-5(7)4-8-2/h6H,3-4H2,1-2H3
• InChI Key： ZTWWNXBFKHPQNK-UHFFFAOYSA-N
• SMILES： O(C)CC(CNC)=O

Computed Properties

• Exact Mass: 117.078978594g/mol
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 38.3Ų

Additional information on (3-methoxy-2-oxopropyl)(methyl)amine

Comprehensive Overview of (3-methoxy-2-oxopropyl)(methyl)amine (CAS No. 1597097-87-4)

(3-methoxy-2-oxopropyl)(methyl)amine, with the CAS number 1597097-87-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of ketoamines, which are known for their versatile applications in medicinal chemistry and drug development. The presence of both methoxy and methylamine functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for high-purity chemical intermediates like (3-methoxy-2-oxopropyl)(methyl)amine has surged, driven by advancements in drug discovery and biotechnology. Researchers are particularly interested in its potential role as a building block for small-molecule therapeutics, especially in targeting metabolic disorders and neurodegenerative diseases. Its unique structural features allow for selective modifications, enabling the creation of derivatives with enhanced bioavailability and efficacy.

One of the most frequently searched questions related to this compound is: "What are the applications of (3-methoxy-2-oxopropyl)(methyl)amine in drug synthesis?" The answer lies in its ability to act as a precursor for N-methylated compounds, which are prevalent in many FDA-approved drugs. For instance, its ketone group can undergo reductive amination, a key step in producing pharmacologically active amines. This versatility aligns with the growing trend of green chemistry, where efficient and sustainable synthetic routes are prioritized.

Another hot topic in the scientific community is the optimization of synthetic pathways for compounds like 1597097-87-4. Modern techniques such as flow chemistry and catalyzed reactions have been explored to improve yield and reduce waste. These innovations address the increasing demand for cost-effective and scalable production methods, which are critical for industrial applications. Additionally, the compound's solubility and stability under various conditions are often studied to ensure compatibility with formulation development.

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In summary, (3-methoxy-2-oxopropyl)(methyl)amine (CAS No. 1597097-87-4) is a pivotal compound in modern chemistry, bridging the gap between basic research and industrial applications. Its role in drug design, coupled with the ongoing advancements in synthetic methodologies, ensures its continued relevance in the scientific landscape. As the field evolves, this compound is poised to remain a focal point for innovation and discovery.